Cas no 198019-25-9 (5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole)

• Product Name: 5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole
• CAS No: 198019-25-9
• MF: C₂₂H₁₉N
• MW: 297.392965555191
• CID: 4632653
• Update Time: 2025-06-09

5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole
• 4-(P-tolyl)-5,6-dihydro-4H-pyrido[3,2,1-jk]carbazole

• Inchi： 1S/C22H19N/c1-15-9-11-16(12-10-15)17-13-14-23-21-8-3-2-5-18(21)20-7-4-6-19(17)22(20)23/h2-12,17H,13-14H2,1H3
• InChI Key： YHAVCLRMEZLDLI-UHFFFAOYSA-N
• SMILES： N12CCC(C3=CC=C(C)C=C3)C3C1=C(C=CC=3)C1=C2C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole

Comprehensive Overview of 5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole (CAS No. 198019-25-9)

The compound 5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole (CAS No. 198019-25-9) is a heterocyclic organic molecule with a unique fused-ring structure. This compound belongs to the pyridocarbazole family, which has garnered significant attention in recent years due to its potential applications in pharmaceuticals, materials science, and optoelectronics. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a hot topic in scientific discussions.

One of the key features of 5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole is its structural complexity, which combines a carbazole core with a pyridine ring system. This combination results in a molecule with interesting electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced materials. The presence of the 4-methylphenyl substituent further enhances its solubility and processability, which are critical factors for industrial applications.

In the pharmaceutical sector, derivatives of pyridocarbazole compounds have been explored for their biological activities. While 5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole itself is not yet widely studied for medicinal purposes, its structural analogs have shown promise in targeting specific enzymes or receptors. This has led to growing interest in its potential as a scaffold for drug development, particularly in areas such as oncology and neurology.

From a synthetic chemistry perspective, the preparation of 5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole involves multi-step reactions, often requiring careful optimization to achieve high yields and purity. Researchers are actively investigating greener and more efficient synthetic routes to meet the demands of scalability and sustainability. This aligns with the broader trend in chemistry to reduce environmental impact while maintaining high performance.

The compound's stability under various conditions is another area of interest. Studies have shown that 5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole exhibits remarkable thermal and photochemical stability, making it suitable for applications in harsh environments. This property is particularly valuable in the development of durable materials for electronics and coatings.

In the context of materials science, the pyridocarbazole framework is being explored for its ability to form thin films and self-assembled structures. These characteristics are essential for creating next-generation devices, such as flexible displays and sensors. The compound's ability to interact with other organic and inorganic materials opens up possibilities for hybrid systems with tailored functionalities.

As the demand for advanced organic materials grows, 5,6-Dihydro-4-(4-methylphenyl)-4H-pyrido[3,2,1-jk]carbazole is poised to play a significant role. Its combination of structural uniqueness and functional versatility makes it a compelling subject for both academic and industrial research. Future studies are likely to focus on expanding its applications and improving synthetic methodologies to unlock its full potential.

For those seeking more information about CAS No. 198019-25-9 or related compounds, it is advisable to consult peer-reviewed journals and patent databases. The compound's growing relevance ensures that new findings and applications will continue to emerge, solidifying its place in the landscape of modern chemistry and technology.